Cas no 1019581-95-3 (N-(Prop-2-yn-1-yl)thiolan-3-amine)

• Product Name: N-(Prop-2-yn-1-yl)thiolan-3-amine
• CAS No: 1019581-95-3
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 5049089
• PubChem ID: 43176980
• Update Time: 2025-10-05

N-(Prop-2-yn-1-yl)thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-(prop-2-yn-1-yl)thiolan-3-amine
• N-prop-2-ynylthiolan-3-amine
• N-(Prop-2-yn-1-yl)thiolan-3-amine

• Inchi： 1S/C7H11NS/c1-2-4-8-7-3-5-9-6-7/h1,7-8H,3-6H2
• InChI Key： SIOCGWXWMABFDA-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NCC#C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on N-(Prop-2-yn-1-yl)thiolan-3-amine

N-(Prop-2-yn-1-yl)thiolan-3-amine: A Comprehensive Overview

N-(Prop-2-yn-1-yl)thiolan-3-amine, also known by its CAS number 1019581-95-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has been the subject of extensive research in recent years. Its applications span across various industries, including pharmaceuticals, agrochemicals, and advanced materials. This article delves into the structural characteristics, synthesis methods, and potential applications of this compound, while also highlighting its safety and environmental considerations.

The molecular structure of N-(Prop-2-yne thiolan amine) is characterized by a thiolane ring (a five-membered sulfur-containing ring) substituted with an amino group at the 3-position and a propargyl group at the nitrogen atom. This configuration imparts unique electronic and steric properties to the molecule, making it versatile for various chemical transformations. Recent studies have explored its role as a building block in the synthesis of complex molecules, particularly in the construction of bioactive compounds.

One of the most notable aspects of this compound is its reactivity under different conditions. Research has shown that N-(Propargyl thiolan amine) can undergo a variety of reactions, including nucleophilic additions, cycloadditions, and coupling reactions. These reactions are facilitated by the presence of both electron-rich and electron-deficient sites within the molecule. For instance, the amino group acts as a nucleophile in certain reactions, while the propargyl moiety can participate in [2+2] or [4+2] cycloadditions under specific conditions.

In terms of synthesis, CAS 1019581-95 can be prepared through several routes. One common method involves the reaction of thiolanamine derivatives with propargyl halides in the presence of a base. This approach ensures high yields and good purity levels. Recent advancements have also explored catalytic methods to enhance reaction efficiency and reduce environmental impact. These developments underscore the importance of sustainable practices in modern chemical synthesis.

The applications of N-(Propargyl thiolan amine) are diverse and growing. In pharmaceutical chemistry, it has been utilized as an intermediate in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Its ability to form stable bonds with other functional groups makes it an ideal candidate for constructing complex drug molecules with specific biological activities.

In materials science, this compound has shown promise as a precursor for advanced materials such as polymers and coordination networks. Its sulfur-containing ring provides thermal stability, while its functional groups enable cross-linking capabilities. Researchers have demonstrated its use in creating stimuli-responsive materials that exhibit shape-memory behavior or self-healing properties under specific conditions.

From an environmental standpoint, understanding the fate and behavior of CAS 1019581 is crucial for ensuring safe handling and disposal practices. Studies have indicated that this compound undergoes biodegradation under aerobic conditions, though rates may vary depending on environmental factors such as temperature and pH levels. Efforts are ongoing to develop eco-friendly synthesis routes that minimize waste generation and energy consumption.

In conclusion, N-(Propargyl thiolan amine), with its unique structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications across multiple disciplines highlight its importance as both a building block and a functional material. As research progresses, further insights into its properties will undoubtedly unlock new opportunities for innovation while addressing environmental concerns associated with its use.